Cas no 72771-24-5 (1-(chloromethyl)-4-methoxynaphthalene)

• Product Name: 1-(chloromethyl)-4-methoxynaphthalene
• CAS No: 72771-24-5
• MF: C₁₂H₁₁ClO
• MW: 206.668142557144
• MDL: MFCD10694103
• CID: 4159913
• PubChem ID: 43150802
• Update Time: 2025-04-26

1-(chloromethyl)-4-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(chloromethyl)-4-methoxy-
• 1-(Chloromethyl)-4-methoxynaphthalene
• SCHEMBL4699067
• EN300-1981260
• 4-methoxy-1-(chloromethyl)naphthalene
• 72771-24-5
• GBUXXCCODHHJJG-UHFFFAOYSA-N
• MFCD10694103
• F1911-3820
• AKOS005206223
• 1-chloromethyl-4-methoxy-naphthalene
• 1-(chloromethyl)-4-methoxynaphthalene

• MDL： MFCD10694103
• Inchi： 1S/C12H11ClO/c1-14-12-7-6-9(8-13)10-4-2-3-5-11(10)12/h2-7H,8H2,1H3
• InChI Key： GBUXXCCODHHJJG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 206.0498427g/mol
• Monoisotopic Mass: 206.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(chloromethyl)-4-methoxynaphthalene

1-(Chloromethyl)-4-Methoxy-Naphthalene (CAS No. 72771-24-5): An Overview of Its Properties, Applications, and Recent Research

1-(Chloromethyl)-4-methoxy-naphthalene (CAS No. 72771-24-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as chloromethyl-4-methoxy-naphthalene, is characterized by its naphthalene core substituted with a chloromethyl and a methoxy group. These functional groups confer distinct chemical properties and reactivity, making it a valuable building block in various chemical processes.

The molecular formula of 1-(chloromethyl)-4-methoxy-naphthalene is C₁₂H₁₁ClO, with a molecular weight of approximately 206.67 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a boiling point of around 280°C. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene makes it suitable for various synthetic reactions.

In the realm of organic synthesis, 1-(chloromethyl)-4-methoxy-naphthalene serves as an important intermediate for the preparation of more complex molecules. The chloromethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups. For instance, it can be converted into an alcohol through hydrolysis or into an amine through reductive amination. The methoxy group on the naphthalene ring provides additional reactivity and can be selectively deprotected or modified to tailor the properties of the final product.

Recent research has highlighted the potential applications of 1-(chloromethyl)-4-methoxy-naphthalene in medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. For example, a study published in the *Journal of Medicinal Chemistry* demonstrated that certain chloromethyl-4-methoxy-naphthalene derivatives effectively inhibited the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

In materials science, 1-(chloromethyl)-4-methoxy-naphthalene has been explored as a precursor for the synthesis of functional polymers and materials. The unique electronic properties of the naphthalene core make it suitable for applications in optoelectronics and photovoltaics. Researchers have developed polymerizable derivatives of 1-(chloromethyl)-4-methoxy-naphthalene that can be used to create conjugated polymers with tunable optical and electronic properties. These materials have potential uses in organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of 1-(chloromethyl)-4-methoxy-naphthalene is an important consideration in its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound is biodegradable under certain conditions, but its fate in natural environments requires further investigation.

In conclusion, 1-(chloromethyl)-4-methoxy-naphthalene (CAS No. 72771-24-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.